Cas no 1218145-58-4 (({bicyclo2.2.1hept-5-en-2-yl}methyl)(2-methoxyethyl)amine)

• Product Name: ({bicyclo2.2.1hept-5-en-2-yl}methyl)(2-methoxyethyl)amine
• CAS No: 1218145-58-4
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5177286
• PubChem ID: 43225115
• Update Time: 2025-05-21

({bicyclo2.2.1hept-5-en-2-yl}methyl)(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• {bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-methoxyethyl)amine
• ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(2-methoxyethyl)amine
• n-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-2-methoxyethan-1-amine
• Bicyclo[2.2.1]hept-5-ene-2-methanamine, N-(2-methoxyethyl)-
• ({bicyclo2.2.1hept-5-en-2-yl}methyl)(2-methoxyethyl)amine

• Inchi： 1S/C11H19NO/c1-13-5-4-12-8-11-7-9-2-3-10(11)6-9/h2-3,9-12H,4-8H2,1H3
• InChI Key： JSINUQXBOQCDKW-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1CC2C=CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on ({bicyclo2.2.1hept-5-en-2-yl}methyl)(2-methoxyethyl)amine

({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(2-methoxyethyl)amine: A Comprehensive Overview

The compound with CAS No. 1218145-58-4, commonly referred to as ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(methoxyethyl)amine, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique bicyclic structure and functional groups, which contribute to its versatile applications in various industries.

The bicyclo[2.2.1]heptene framework is a key structural element of this compound, providing stability and rigidity to the molecule. This structure is particularly advantageous in applications where molecular rigidity is crucial, such as in the design of advanced materials or in drug delivery systems. Recent studies have highlighted the potential of this compound in enhancing the bioavailability of drugs due to its ability to form stable complexes with biological molecules.

In terms of synthesis, ({bicyclo[2.2.1]heptene}) derivatives have been explored extensively in recent years, with researchers focusing on optimizing reaction conditions to achieve higher yields and purities. The introduction of the methoxyethyl group further enhances the compound's solubility properties, making it an attractive candidate for use in biomedical applications.

The application of this compound extends beyond pharmaceuticals; it has also been utilized in the development of novel polymers and coatings due to its ability to form strong intermolecular bonds. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical properties such as tensile strength and thermal stability.

In conclusion, ({bicyclo[2.2.1]heptene}) derivatives like CAS No. 1218145-58-4 represent a promising class of compounds with diverse applications across multiple disciplines.